2-Isopropyl-5-(methylsulfonyl)aniline

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• IUPAC Name: 5-methylsulfonyl-2-propan-2-ylaniline
• InChI: InChI=1S/C10H15NO2S/c1-7(2)9-5-4-8(6-10(9)11)14(3,12)13/h4-7H,11H2,1-3H3
• InChI Key: SJAKBBHFUDDHHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)S(=O)(=O)C)N

Description

2-Isopropyl-5-(methylsulfonyl)aniline is an aromatic amine featuring a methylsulfonyl (-SO₂CH₃) group at the 5-position and an isopropyl (-CH(CH₃)₂) group at the 2-position of the benzene ring. The compound’s synthesis typically involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, with regioselectivity driven by protonation states of functional groups (e.g., amino groups under acidic conditions) .

Comparison with Similar Compounds

Positional Isomers: Meta- vs. Para-Substituted Methylsulfonyl Anilines

Key differences arise when comparing 2-isopropyl-5-(methylsulfonyl)aniline to its positional isomers, such as 3-(methylsulfonyl)aniline and 4-(methylsulfonyl)aniline :

Property	2-Isopropyl-5-(methylsulfonyl)aniline	4-(Methylsulfonyl)aniline Derivatives	3-(Methylsulfonyl)aniline Derivatives
Synthetic Accessibility	Requires regioselective coupling (e.g., Pd catalysis)	Easier synthesis due to para-directing effects of -SO₂CH₃	Moderate reactivity; meta-directing groups complicate regioselectivity
Biological Activity	Limited data; potential COX-2 modulation inferred from analogs	High anti-inflammatory activity (e.g., COX-2 selectivity in 4-substituted NSAID hybrids)	Reduced activity compared to para isomers
Reactivity	Steric hindrance from isopropyl group may slow nucleophilic attacks	Protonation of -NH₂ enhances ortho reactivity in related compounds	Meta-substitution less favorable for nucleophilic additions

Key Findings :

• 4-(Methylsulfonyl)aniline derivatives exhibit superior anti-inflammatory activity in vivo, with compounds like 11–14 () outperforming diclofenac sodium in reducing paw edema in rats .
• 3-(Methylsulfonyl)aniline analogs show lower reactivity in nucleophilic addition reactions due to electronic deactivation at the meta position .

Substituent Variations: Methylsulfonyl vs. Isopropylsulfonyl Groups

Replacing the methylsulfonyl group with bulkier substituents alters physicochemical properties:

Compound	Solubility Profile	Synthetic Yield	Pharmacological Relevance
2-Isopropyl-5-(methylsulfonyl)aniline	Moderate solubility in polar aprotic solvents (e.g., DCM/EtOAc)	~78% (Pd-catalyzed routes)	Underexplored; structural analogs suggest COX-2 potential
2-(Isopropylsulfonyl)aniline (TCI Chemicals)	Lower solubility due to larger -SO₂CH(CH₃)₂ group	Not reported	Used in niche synthetic applications (e.g., cross-coupling)

Key Findings :

• Bulkier sulfonyl groups (e.g., isopropyl) reduce solubility and may hinder biological membrane permeability .
• Methylsulfonyl derivatives are preferred in drug design for balanced lipophilicity and electronic effects .

Pharmacological Activity: Role of Substitution Patterns

highlights the critical role of 4-(methylsulfonyl)aniline as a COX-2 pharmacophore in NSAID hybrids. For example:

• Compound 14 (4-(methylsulfonyl)aniline-naproxen hybrid) showed sustained anti-inflammatory effects over 300 minutes .
• Structural analogs with sulfonyl groups at non-canonical positions (e.g., 5- or 3-) remain unvalidated for COX-2 selectivity.